3-(Isopropylamino)propanenitrile
Overview
Description
3-(Isopropylamino)propanenitrile, commonly referred to as IPAPN, is an organic compound with the formula C3H7N. It is a colorless, volatile liquid with a pungent odor. IPAPN is used as a building block in organic synthesis and as a reagent in various chemical reactions. It is also used in the synthesis of pharmaceuticals and other compounds.
Scientific Research Applications
Degradation Studies
The degradation of 3,3'-iminobis-propanenitrile was explored using the Fe(0)/GAC micro-electrolysis system, demonstrating the potential of this chemical in environmental applications. Factors such as influent pH value and the Fe(0)/GAC ratio were found to significantly affect the removal efficiency of pollutants, showcasing the relevance of 3-(Isopropylamino)propanenitrile in pollution treatment processes (Lai et al., 2013).
Spectroscopy and Theoretical Studies
A study involving Raman, infrared, SERS, and theoretical analysis of 3-(1-phenylpropan-2-ylamino)propanenitrile (fenproporex) demonstrated its utility in spectroscopic analysis. The study used density functional theory (DFT) to simulate the vibrational spectra of the molecule, providing insights into its potential applications in chemical analysis and material science (Fleming et al., 2011).
Polymer Science
The synthesis of biocompatible aliphatic-terpolymers, which incorporate derivatives of this compound, has been explored. These polymers find applications in various fields such as Fe(III)-sensing, cell imaging, and as security ink, indicating the versatility of this compound in the development of new materials (Mahapatra et al., 2020).
Chemical Synthesis and Derivatives
A research study focused on the reaction of 3-(Pyrazol-3-yl)-3-oxo-propanenitrile derivative with nitrogen nucleophiles to create bipyrazole, pyrazolyloxazole, and pyrazolylpyrimidine derivatives. This demonstrates the compound's potential in organic synthesis, particularly in the creation of novel heterocyclic compounds (Dawood et al., 2004).
Electrochemical Applications
The electrochemical behavior of polymers derived from 3-(9H-Carbazol-9-yl)propanenitrile was studied, indicating its utility in electrochemical applications. This research highlights the potential of this compound derivatives in developing advanced materials for electrochemical sensors and devices (Elamin et al., 2021).
Safety and Hazards
The safety data sheet for a similar compound, 3-Aminopropionitrile fumarate, indicates that it causes skin and eye irritation and may cause respiratory irritation . It is recommended to avoid breathing the dust/fume/gas/mist/vapours/spray of the compound and to use it only outdoors or in a well-ventilated area .
Properties
IUPAC Name |
3-(propan-2-ylamino)propanenitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12N2/c1-6(2)8-5-3-4-7/h6,8H,3,5H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XBAXAJAODIQLCI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NCCC#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40219235 |
Source
|
| Record name | Propanenitrile, 3-((1-methylethyl)amino)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40219235 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
112.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
692-98-8 |
Source
|
| Record name | Propanenitrile, 3-((1-methylethyl)amino)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000692988 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 692-98-8 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=7771 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Propanenitrile, 3-((1-methylethyl)amino)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40219235 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-[(propan-2-yl)amino]propanenitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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